Cas no 2309448-34-6 (Tert-butyl 4-(methylamino)pentanoate)

• Product Name: Tert-butyl 4-(methylamino)pentanoate
• CAS No: 2309448-34-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5980560
• PubChem ID: 72422147
• Update Time: 2025-08-05

Tert-butyl 4-(methylamino)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-7354019
• tert-butyl 4-(methylamino)pentanoate
• 2309448-34-6
• Tert-butyl 4-(methylamino)pentanoate

• Inchi： 1S/C10H21NO2/c1-8(11-5)6-7-9(12)13-10(2,3)4/h8,11H,6-7H2,1-5H3
• InChI Key： PBQNJIRGNJPOCT-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 4-(methylamino)pentanoate

Tert-butyl 4-(methylamino)pentanoate (CAS No. 2309448-34-6): A Comprehensive Overview

Tert-butyl 4-(methylamino)pentanoate, identified by its Chemical Abstracts Service (CAS) number 2309448-34-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Tert-butyl 4-(methylamino)pentanoate consists of a butyl group attached to a pentanoate backbone, which is further modified by the presence of a methylamino substituent at the fourth carbon position. This specific arrangement imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, that are critical for its potential use in drug design and synthesis.

In recent years, there has been growing interest in the exploration of amine-containing esters as pharmacophores due to their ability to interact with biological targets in diverse ways. The presence of the methylamino group in Tert-butyl 4-(methylamino)pentanoate enhances its potential as a building block for more complex molecules. This feature has been leveraged in several studies aimed at developing new chemical entities with improved pharmacological properties.

One of the most compelling aspects of Tert-butyl 4-(methylamino)pentanoate is its utility as an intermediate in the synthesis of more complex derivatives. Researchers have utilized this compound to create novel analogs with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have demonstrated its role in generating derivatives with potential applications in central nervous system (CNS) drug development, where precise modulation of amine functionalities is crucial.

The synthesis of Tert-butyl 4-(methylamino)pentanoate typically involves multi-step organic reactions, often starting from readily available precursors such as butyric acid and methylamine derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These synthetic routes highlight the compound's feasibility for large-scale production if required.

From a biochemical perspective, the amine group in Tert-butyl 4-(methylamino)pentanoate can participate in various interactions within biological systems, including hydrogen bonding and ionic interactions. This makes it a versatile scaffold for designing molecules that can modulate biological pathways. Recent research has explored its potential as a ligand for enzymes involved in metabolic processes, suggesting its utility in developing treatments for metabolic disorders.

The solubility profile of Tert-butyl 4-(methylamino)pentanoate is another critical factor that influences its applicability. Its moderate solubility in both organic solvents and water makes it suitable for formulation into diverse delivery systems, including oral and parenteral formulations. This characteristic is particularly advantageous for drug development, where achieving optimal solubility is often a key challenge.

In conclusion, Tert-butyl 4-(methylamino)pentanoate (CAS No. 2309448-34-6) represents a promising compound with multifaceted applications in pharmaceutical chemistry and biochemistry. Its unique structural features, synthetic accessibility, and biochemical interactions position it as a valuable tool for researchers aiming to develop innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly significant role in the advancement of drug discovery and development.